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Compound of Interest

Compound Name: 4-Fluorophthalic anhydride

Cat. No.: B1293904 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

applications of 4-Fluorophthalic Anhydride. The information is curated for professionals in

research and development, with a focus on providing actionable data and experimental

insights.

Core Properties
4-Fluorophthalic anhydride is a solid, fluorinated aromatic anhydride that serves as a

versatile building block in organic synthesis. Its properties are summarized in the tables below.

Physicochemical Properties
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Property Value Reference(s)

CAS Number 319-03-9 [1][2][3]

Molecular Formula C₈H₃FO₃ [1][3][4]

Molecular Weight 166.11 g/mol [1][3][4]

Appearance
White to almost white powder

or crystals

Melting Point 75-79 °C [3]

Boiling Point 206 °C at 160 mmHg

Density 1.5 g/cm³ [5]

Chemical Identifiers
Identifier Value Reference(s)

InChI
1S/C8H3FO3/c9-4-1-2-5-6(3-

4)8(11)12-7(5)10/h1-3H
[3]

InChIKey
XVMKZAAFVWXIII-

UHFFFAOYSA-N
[3]

SMILES Fc1ccc2C(=O)OC(=O)c2c1 [3]

MDL Number MFCD00191363 [3]

Spectroscopic Data
¹H NMR Spectrum
A proton NMR spectrum for 4-Fluorophthalic anhydride has been reported.[6] The spectrum

was obtained in CDCl₃.

¹H NMR (CDCl₃) Chemical Shifts:[6]

δ 8.076 ppm

δ 7.700 ppm
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δ 7.629 ppm

Infrared (IR) Spectrum
While a specific, detailed IR spectrum for 4-fluorophthalic anhydride is not readily available in

the public domain, general characteristics for aromatic anhydrides can be expected. Key

absorptions would include strong carbonyl (C=O) stretching bands. For cyclic anhydrides, two

distinct C=O stretching peaks are typically observed due to symmetric and asymmetric

vibrations.[7]

Safety and Handling
4-Fluorophthalic anhydride is classified as harmful and an irritant.[5] Appropriate safety

precautions should be taken during handling.

Hazard Identification
GHS Signal Word: Danger[4]

Hazard Statements: H301 (Toxic if swallowed), H315 (Causes skin irritation), H319 (Causes

serious eye irritation), H335 (May cause respiratory irritation).[3]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P301

+ P310 (IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician), P305

+ P351 + P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).[4]

Recommended Personal Protective Equipment (PPE)
Respiratory Protection: Dust mask type N95 (US) or equivalent.

Eye Protection: Chemical safety goggles or face shield.

Hand Protection: Compatible chemical-resistant gloves.

Synthesis of 4-Fluorophthalic Anhydride
Detailed experimental protocols for the synthesis of 4-Fluorophthalic Anhydride are available

in the patent literature. One common method involves the fluorination of a precursor.
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Synthesis Workflow

Reactants

4-Substituted Phthalic Anhydride
(e.g., 4-Nitro or 4-Chloro)

Fluorination Reaction
(Heating)

Fluorinating Agent
(e.g., KF or HF complex)

Solvent
(e.g., DMSO, Acetonitrile)

4-Fluorophthalic AnhydrideWork-up & Purification

Cooling, Crystallization,
Filtration, Washing, Drying

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-Fluorophthalic anhydride.

Key Applications and Experimental Protocols
4-Fluorophthalic anhydride is a valuable intermediate in the synthesis of various functional

molecules, including fluorescent probes and high-performance polymers.[3]

Synthesis of 4-Amino Substituted Phthalimides
4-Fluorophthalic anhydride is a key reactant in the preparation of 4-amino substituted

phthalimides, which have applications as potential fluorescent probes and bioactive

compounds.[3]
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Reactants

4-Fluorophthalic Anhydride

Condensation Reaction
(Reflux)Primary Amine (R-NH₂)

Solvent
(e.g., Acetic Acid)

4-Amino Substituted PhthalimideWork-up & Purification

Cooling, Filtration,
Recrystallization

Click to download full resolution via product page

Caption: Synthesis of 4-amino substituted phthalimides.

A general procedure for the synthesis of N-substituted phthalimides from phthalic anhydride

and a primary amine involves refluxing the reactants in a suitable solvent like glacial acetic

acid.[8]

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 4-
Fluorophthalic anhydride (1.0 eq) and the desired primary amine (1.0-1.1 eq) in glacial

acetic acid.

Reaction: Heat the mixture to reflux and maintain for several hours, monitoring the reaction

progress by a suitable method (e.g., TLC).

Work-up: After completion, cool the reaction mixture to room temperature. The product often

precipitates from the solution.

Purification: Collect the solid product by filtration, wash with a cold solvent (e.g., ethanol or

water) to remove residual acetic acid and unreacted starting materials, and then recrystallize

from an appropriate solvent to obtain the pure N-substituted 4-fluorophthalimide.
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Synthesis of Polyimides and Cardo Polymers
4-Fluorophthalic anhydride serves as a monomer in the synthesis of high-performance

polymers such as polyimides and cardo polymers.[3] The synthesis typically proceeds via a

two-step polycondensation reaction.

Step 1: Poly(amic acid) Formation

Step 2: Imidization

4-Fluorophthalic Anhydride

Polycondensation
(Room Temperature)

Aromatic Diamine Aprotic Polar Solvent
(e.g., DMAc, NMP)

Poly(amic acid) Solution

Forms viscous solution

Thermal Imidization

Thermal Treatment
(e.g., 200-350 °C)

Chemical Imidization

Chemical Dehydration
(e.g., Acetic Anhydride/Pyridine)

Polyimide Film/Product

Click to download full resolution via product page

Caption: Two-step synthesis of polyimides from 4-Fluorophthalic anhydride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1293904?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/641375
https://www.benchchem.com/product/b1293904?utm_src=pdf-body-img
https://www.benchchem.com/product/b1293904?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A general two-step method is widely used for preparing polyimides.[9]

Step 1: Synthesis of Poly(amic acid) (PAA)

In a dry, nitrogen-purged reaction vessel, dissolve an aromatic diamine in an anhydrous

aprotic polar solvent (e.g., N,N-dimethylacetamide - DMAc).

To the stirred solution, add an equimolar amount of 4-Fluorophthalic anhydride portion-

wise, maintaining the temperature at or below room temperature to control the exothermic

reaction.

Continue stirring at room temperature for several hours to obtain a viscous poly(amic acid)

solution.

Step 2: Imidization

Thermal Imidization: Cast the PAA solution onto a glass substrate to form a thin film. Heat

the film in a programmed oven with a gradual temperature increase, typically up to 350 °C, to

effect cyclodehydration and form the polyimide.[9]

Chemical Imidization: To the PAA solution, add a dehydrating agent (e.g., acetic anhydride)

and a catalyst (e.g., pyridine). Stir the mixture at room temperature for several hours.

Precipitate the resulting polyimide by pouring the solution into a non-solvent like methanol,

then collect and dry the polymer.[10]

Synthesis of Cardo Polymers
4-Fluorophthalic anhydride is also utilized in the synthesis of cardo polymers, which are a

class of polyimides containing bulky, cyclic side groups ("cardo" is Latin for "loop"). This is

exemplified by its use in preparing 4,4′-bis(4-fluorophthalimido)diphenyl ether, a monomer for

cardo polymer synthesis.[3][11] The synthesis of these specialized polyimides often follows

similar polycondensation principles as described above, employing diamines with cardo

structures.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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